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Compound of Interest

Compound Name: Hexanitrobenzene

Cat. No.: B172732

In the field of energetic materials, the velocity at which a detonation wave propagates through
an explosive is a critical performance parameter. This guide provides a comparative analysis of
the detonation velocities of three powerful high explosives: Hexanitrobenzene (HNB),
Cyclotrimethylenetrinitramine (RDX), and Cyclotetramethylene-tetranitramine (HMX). This
document is intended for researchers, scientists, and professionals in drug development who
require a concise and data-driven comparison of these materials.

Detonation Velocity: A Head-to-Head Comparison

Hexanitrobenzene generally exhibits a higher detonation velocity than both RDX and HMX
under optimal conditions. The performance of these explosives is intrinsically linked to their
density, with higher densities typically resulting in higher detonation velocities. The
experimental data underscores the superior performance of HNB in this regard.

Explosive . Crystal Density Detonation Velocity
Chemical Formula
Compound (glcm?) (mls)
Hexanitrobenzene 9,340 (at 1.965 g/cm?)
CeN6012 2.01[1][2]
(HNB) [2]
9,100 (at 1.89 g/cm?3)
HMX CaHsNsOs 1.91
[3]
8,750 (at 1.80 g/cm3)
RDX CsHsNeOs 1.82

[4]
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Note: Detonation velocities can vary based on factors such as crystal density, particle size, and
confinement.[5][6] For instance, the detonation velocity of HMX has been observed to range
from 7,800 to 8,700 m/s depending on the particle size distribution of the material.[7]

Experimental Protocols for Measuring Detonation
Velocity

The determination of detonation velocity is achieved through a variety of established
experimental techniques. These methods are designed to accurately measure the propagation
speed of the detonation front through the explosive material.

Common Methodologies:

o Dautriche Method: This classic technique relies on the time difference between the initiation
of two ends of a detonating cord with a known detonation velocity. The cord is inserted into
the explosive charge at two distinct points, and the point where the two detonation fronts
from the cord collide allows for the calculation of the explosive's detonation velocity.[5]

o Electrical Methods: These techniques utilize probes that generate an electrical signal upon
the arrival of the detonation wave.

o Pressure Pins/Gauges: These are placed at known distances along a cylinder filled with
the explosive. As the detonation front passes each pin, a pressure change is recorded,
and the time difference between activations allows for velocity calculation.[3]

o lonization Pins: Similar to pressure pins, these probes detect the arrival of the detonation
wave and are used to measure the time it takes for the wave to travel between two points.

o Optical Methods: High-speed imaging techniques are employed to visualize the detonation
process.

o Streak Cameras: These cameras record the light emitted from the detonation process,
producing a distance-time graph from which the velocity can be determined.[9]

o Schlieren and Shadowgraph Techniques: These methods visualize the shock wave
created by the explosion in the surrounding medium (e.qg., air). By analyzing the images,
the shock wave velocity, and in turn, the detonation velocity can be calculated.[8]
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+ Fiber-Optic Methods: These modern techniques offer high precision and spatial resolution.

o Fiber-Optic Detonation Velocity (FODV): Optical fibers are placed at known distances
along the explosive charge. The light generated by the detonation is transmitted through
the fibers to a recording instrument. The time difference between the signals from
consecutive fibers is used to calculate the detonation velocity.[10]

o Photo-Doppler Velocimetry (PDV): This laser interferometer system measures the velocity
of a surface driven by the detonation, which can then be used to determine the detonation
pressure and velocity.[10]

Logical Relationship of Explosive Performance

The performance of these energetic materials is fundamentally linked to their molecular
structure and chemical composition. The diagram below illustrates the relationship between the
molecular structures of HNB, RDX, and HMX and their corresponding detonation velocities.
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Caption: Relationship between explosive compounds and their detonation velocities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://en.wikipedia.org/wiki/Hexanitrobenzene
https://www.chemeurope.com/en/encyclopedia/Hexanitrobenzene.html
https://en.wikipedia.org/wiki/Table_of_explosive_detonation_velocities
https://en.wikipedia.org/wiki/RDX
https://en.wikipedia.org/wiki/Detonation_velocity
https://pubs.aip.org/aip/acp/article/1979/1/100002/1021927/The-microstructure-characteristics-of-RDX-and
https://www.researchgate.net/figure/Detonation-velocity-of-HMX-APB-composites-depending-on-HMX-particle-size_tbl1_329420023
https://www.nmt.edu/academics/mecheng/faculty/mhargather/docs/Shattuck2015.pdf
https://www.researchgate.net/publication/232930177_Experimental_determination_of_detonation_velocity
https://pmc.ncbi.nlm.nih.gov/articles/PMC4828176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4828176/
https://www.benchchem.com/product/b172732#how-does-hexanitrobenzene-compare-to-rdx-and-hmx-in-terms-of-detonation-velocity
https://www.benchchem.com/product/b172732#how-does-hexanitrobenzene-compare-to-rdx-and-hmx-in-terms-of-detonation-velocity
https://www.benchchem.com/product/b172732#how-does-hexanitrobenzene-compare-to-rdx-and-hmx-in-terms-of-detonation-velocity
https://www.benchchem.com/product/b172732#how-does-hexanitrobenzene-compare-to-rdx-and-hmx-in-terms-of-detonation-velocity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b172732?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

